BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistics for Handling 4-
Methylphenylacetone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methylphenylacetone

Cat. No.: B1295304

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides immediate, essential safety
and logistical information for the handling of 4-Methylphenylacetone, including detailed
operational and disposal plans.

Personal Protective Equipment (PPE) and Safety
Measures

When handling 4-Methylphenylacetone, a comprehensive approach to personal protection is
crucial to minimize exposure and ensure a safe laboratory environment. The recommended
personal protective equipment includes:

Eye Protection: Wear chemical safety goggles or a face shield to protect against splashes
and vapors.[1][2][3]

» Hand Protection: Use chemical-resistant gloves, such as nitrile rubber, to prevent skin
contact.[1][4] Gloves should be inspected before use and changed frequently.[3]

o Body Protection: A laboratory coat is essential to protect against incidental contact and spills.
[1][4] For more significant handling procedures, consider impervious clothing.[3]

» Respiratory Protection: All handling of 4-Methylphenylacetone should be conducted in a
well-ventilated area, preferably within a chemical fume hood, to avoid the inhalation of
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potentially harmful vapors.[1][4][5] If exposure limits are exceeded, a full-face respirator may
be necessary.[3]

Engineering controls are a primary line of defense. Ensure that an eyewash station and a
safety shower are readily accessible in the work area.[6] Facilities should be equipped with
adequate ventilation to keep airborne concentrations low.[6]

Quantitative Data for 4-Methylphenylacetone

The following table summarizes key quantitative data for 4-Methylphenylacetone, providing a
quick reference for safety and handling procedures.

Property Value Source

Molecular Formula C10H120 [7]

Molecular Weight 148.20 g/mol [7]
Clear, colorless to pale yellow

Appearance o [6]
liquid

Flash Point 92 °C/197.6 °F [2][6]

- , 226 °C / 438.8 °F @ 760

Boiling Point [2]
mmHg

Melting Point -19°C/-2.2 °F [2]

Specific Gravity 1.005 [2]

Vapor Pressure 0.1 mbar @ 20 °C [2]

Experimental Protocol: Safe Handling of 4-
Methylphenylacetone

This step-by-step protocol outlines the safe handling of 4-Methylphenylacetone in a laboratory
setting.

1. Preparation:
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Ensure the chemical fume hood is operational.

Verify the accessibility of the eyewash station and safety shower.[6]

Gather all necessary equipment, including appropriate glassware, spill containment
materials, and waste containers.

Don the required personal protective equipment (chemical-resistant gloves, safety goggles,
and a lab coat).[1]

. Handling:

Conduct all weighing and transferring operations within the chemical fume hood.[1]
Avoid direct contact with the skin and eyes.[1]

Keep the container tightly closed when not in use to prevent the escape of vapors.[1][6]
Do not eat, drink, or smoke in the laboratory area.[1]

Take measures to prevent the buildup of electrostatic charge.[8]

. In Case of Exposure or Spill:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[5][6][9]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[5] Remove
contaminated clothing and wash it before reuse.[6] Seek medical attention if irritation
persists.[5]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[5]

Inhalation: Remove the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention.[5][6]

Spill: For small spills, absorb the chemical with an inert material (e.g., vermiculite, sand) and
place it in a suitable, labeled container for disposal.[5][6] For large spills, evacuate the area
and contact the appropriate emergency response team.[5]

Operational and Disposal Plan

A systematic approach to the entire lifecycle of 4-Methylphenylacetone in the laboratory is
essential for safety and environmental compliance.

Operational Plan:
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Caption: Workflow for the safe handling and disposal of 4-Methylphenylacetone.
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Disposal Plan:

Proper disposal of 4-Methylphenylacetone and any contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

e \Waste Collection:

o Collect all waste containing 4-Methylphenylacetone, including unused product and
contaminated materials (e.g., gloves, absorbent paper), in a designated, properly labeled,
and sealed hazardous waste container.[5]

o Do not mix this waste with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.[5]

o Container Labeling:

o The waste container must be clearly labeled as "Hazardous Waste" and include the full
chemical name: "4-Methylphenylacetone".

e Storage:

o Store the sealed hazardous waste container in a designated, cool, dry, and well-ventilated
area, away from incompatible materials.[2][6]

o Disposal Procedure:

o Dispose of the hazardous waste through your institution's EHS program.[5]

o Follow all local, state, and federal regulations for the disposal of chemical waste.[5][9]
Chemical waste generators must determine whether a discarded chemical is classified as
a hazardous waste to ensure complete and accurate classification.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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